Cas no 70865-20-2 (Acid Yellow 199)
Acid Yellow 199 structure
Product Name:Acid Yellow 199
CAS No:70865-20-2
MF:C19H15N4NaO6S
MW:450.400373697281
CID:90516
Update Time:2026-05-14
Acid Yellow 199 Chemical and Physical Properties
Names and Identifiers
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- Acid Yellow 199
- Best Acid Yellow A4R
- Daedo Acid Yellow 4R
- Daedo Acid Yellow A 4R
- Lerni Acid Yellow A-4R
- Nylosan Yellow E-4RL
- Sellacid Orange PF
- Tracid Yellow AGR
- Triacid Fast Yellow 4RL.
- Weak Acid Yellow AGR
- Yellow A4R
- 4-[[4-[2-(4-Hydroxy-2-methylphenyl)diazenyl]phenyl]amino]-3-nitrobenzenesulfonic acid sodium salt
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- Inchi: InChI=1S/C19H16N4O6S.Na/c1-12-10-15(24)6-8-17(12)22-21-14-4-2-13(3-5-14)20-18-9-7-16(30(27,28)29)11-19(18)23(25)26;/h2-11,20,24H,1H3,(H,27,28,29);/q;+1/p-1/b22-21+;
- InChI Key: JXRBVOFBCVPZOV-QUABFQRHSA-M
- SMILES: CC1=CC(=CC=C1/N=N/C2=CC=C(C=C2)NC3=C(C=C(C=C3)S(=O)(=O)O)[N+](=O)[O-])[O-].[Na+]
Computed Properties
- Exact Mass: 450.06100
- Monoisotopic Mass: 450.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 849
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 165
Experimental Properties
- PSA: 168.38000
- LogP: 6.34890
Acid Yellow 199 Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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